Cas no 18650-13-0 (2,15-Hexadecanedione)

2,15-Hexadecanedione structure
2,15-Hexadecanedione structure
Product Name:2,15-Hexadecanedione
CAS No:18650-13-0
MF:C16H30O2
MW:254.408205509186
MDL:MFCD00039837
CID:51106
PubChem ID:458096
Update Time:2025-09-27

2,15-Hexadecanedione Chemical and Physical Properties

Names and Identifiers

    • Hexadecane-2,15-dione
    • 2,15-HEXADECANEDIONE
    • 2,15-hexadecandione
    • Hexadecan-2,15-dion
    • ANOHLAYDIMKILU-UHFFFAOYSA-N
    • PubChem12800
    • Jsp003817
    • 650H130
    • A813042
    • AS-57283
    • AC-6505
    • SCHEMBL316713
    • AKOS015900377
    • FT-0637732
    • MFCD00039837
    • 2-(3-BROMO-1-METHYL-2-OXOPROPYL)-LH-ISINDOLE-1,3-(2H)-DIONE
    • 18650-13-0
    • DTXSID90332468
    • DB-019580
    • 2,15-Hexadecanedione
    • MDL： MFCD00039837
    • Inchi： 1S/C16H30O2/c1-15(17)13-11-9-7-5-3-4-6-8-10-12-14-16(2)18/h3-14H2,1-2H3
    • InChI Key： ANOHLAYDIMKILU-UHFFFAOYSA-N
    • SMILES： O=C(C)CCCCCCCCCCCCC(C)=O

Computed Properties

  • Exact Mass: 254.22500
  • Monoisotopic Mass: 254.225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 13
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Density: 0.887 /cm3
  • Melting Point: 84-88 °C
  • Boiling Point: 353.107 °C at 760 mmHg
  • Flash Point: 132.487 °C
  • Refractive Index: 1.634
  • PSA: 34.14000
  • LogP: 4.84560

2,15-Hexadecanedione Security Information

2,15-Hexadecanedione Customs Data

  • HS CODE：2914190090
  • Customs Data：

    China Customs Code:

    2914190090

    Overview:

    2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2,15-Hexadecanedione Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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2,15-Hexadecanedione Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:18650-13-0)2,15-HEXADECANEDIONE
Order Number:sfd8326
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:18650-13-0)2,15-HEXADECANEDIONE
sfd8326
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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